Cas no 88465-93-4 (2-Propenoic acid, 2-methyl-3-phenylpropyl ester)
88465-93-4 structure
Product Name:2-Propenoic acid, 2-methyl-3-phenylpropyl ester
CAS No:88465-93-4
MF:C13H16O2
MW:204.264944076538
CID:631691
PubChem ID:53978496
Update Time:2025-04-19
2-Propenoic acid, 2-methyl-3-phenylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-methyl-3-phenylpropyl ester
- (2-methyl-3-phenylpropyl) prop-2-enoate
- 88465-93-4
- SCHEMBL5467970
- DTXSID80708118
- 2-Methyl-3-phenylpropyl prop-2-enoate
-
- Inchi: 1S/C13H16O2/c1-3-13(14)15-10-11(2)9-12-7-5-4-6-8-12/h3-8,11H,1,9-10H2,2H3
- InChI Key: JWPZVHKYNZBBOW-UHFFFAOYSA-N
- SMILES: O(C(C=C)=O)CC(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 204.115029749g/mol
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid, 2-methyl-3-phenylpropyl ester Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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